Cas no 946161-16-6 (methyl (2R)-2-[(2-chloro-5-nitro-pyrimidin-4-yl)-isopropyl-amino]butanoate)

• Product Name: methyl (2R)-2-[(2-chloro-5-nitro-pyrimidin-4-yl)-isopropyl-amino]butanoate
• CAS No: 946161-16-6
• MF: C₁₂H₁₇ClN₄O₄
• MW: 316.740781545639
• MDL: MFCD30471714
• CID: 3042856
• PubChem ID: 59815009
• Update Time: 2025-06-09

methyl (2R)-2-[(2-chloro-5-nitro-pyrimidin-4-yl)-isopropyl-amino]butanoate Chemical and Physical Properties

Names and Identifiers

• (R)-Methyl 2-((2-chloro-5-nitropyrimidin-4-yl)(isopropyl)amino)butanoate
• Methyl (2R)-2-[(2-chloro-5-nitro-4-pyrimidinyl)(1-methylethyl)amino]butanoate (ACI)
• Methyl (R)-2-[(2-chloro-5-nitropyrimidin-4-yl)(isopropyl)amino]butanoate
• methyl (2R)-2-[(2-chloro-5-nitro-pyrimidin-4-yl)-isopropyl-amino]butanoate
• 946161-16-6
• SCHEMBL1288298
• methyl (2R)-2-[(2-chloro-5-nitropyrimidin-4-yl)-propan-2-ylamino]butanoate
• (R)-Methyl 2-((2-chloro-5-nitropyrimidin-4-yl)(isopropyl)amino)butanoate ee
• MFCD30471714
• METHYL (2R)-2-[(2-CHLORO-5-NITROPYRIMIDIN-4-YL)(ISOPROPYL)AMINO]BUTANOATE
• (R)-methyl2-((2-chloro-5-nitropyrimidin-4-yl)(isopropyl)amino)butanoate
• CS-0162218
• Methyl (2R)-2-[(2-chloro-5-nitropyrimidin-4-yl)(propan-2-yl)amino]butanoate
• YZFOSBLUVPNFJV-MRVPVSSYSA-N
• WMB16116
• C12H17ClN4O4
• SC5109
• DS-19398
• AKOS030524083

• MDL： MFCD30471714
• Inchi： 1S/C12H17ClN4O4/c1-5-8(11(18)21-4)16(7(2)3)10-9(17(19)20)6-14-12(13)15-10/h6-8H,5H2,1-4H3/t8-/m1/s1
• InChI Key： YZFOSBLUVPNFJV-MRVPVSSYSA-N
• SMILES： N(C1N=C(Cl)N=CC=1[N+](=O)[O-])(C(C)C)[C@H](CC)C(=O)OC

Computed Properties

• Exact Mass: 316.0938327g/mol
• Monoisotopic Mass: 316.0938327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 101Ų

methyl (2R)-2-[(2-chloro-5-nitro-pyrimidin-4-yl)-isopropyl-amino]butanoate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on methyl (2R)-2-[(2-chloro-5-nitro-pyrimidin-4-yl)-isopropyl-amino]butanoate

Research Brief on Methyl (2R)-2-[(2-chloro-5-nitro-pyrimidin-4-yl)-isopropyl-amino]butanoate (CAS: 946161-16-6)

Methyl (2R)-2-[(2-chloro-5-nitro-pyrimidin-4-yl)-isopropyl-amino]butanoate (CAS: 946161-16-6) is a chiral nitro-pyrimidine derivative that has recently gained attention in the field of medicinal chemistry due to its potential as a key intermediate in the synthesis of novel therapeutic agents. This compound, characterized by its unique structural features, including a nitro group and a chloro-substituted pyrimidine ring, has been the subject of several recent studies aimed at exploring its synthetic utility and biological activity.

Recent research has focused on the compound's role as a building block for the development of kinase inhibitors, particularly those targeting cancer-related pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness as a precursor in the synthesis of selective Bruton's tyrosine kinase (BTK) inhibitors, which show promise in the treatment of B-cell malignancies. The chiral center at the 2-position of the butanoate moiety has been found to be crucial for the biological activity of the resulting inhibitors.

Synthetic approaches to methyl (2R)-2-[(2-chloro-5-nitro-pyrimidin-4-yl)-isopropyl-amino]butanoate have been optimized in recent years. A 2022 publication in Organic Process Research & Development reported an improved asymmetric synthesis route with 92% enantiomeric excess and 78% overall yield, addressing previous challenges in stereocontrol during the amination step. This advancement has significant implications for the scalable production of this intermediate.

Pharmacological studies have revealed interesting properties of derivatives synthesized from this compound. Research published in Bioorganic & Medicinal Chemistry Letters (2023) showed that certain analogs exhibit potent inhibitory activity against FLT3-ITD mutations, with IC50 values in the low nanomolar range. These findings suggest potential applications in acute myeloid leukemia therapy, though further preclinical evaluation is ongoing.

The compound's stability and physicochemical properties have also been investigated. A 2023 ADME study reported favorable metabolic stability in human liver microsomes (t1/2 > 120 minutes) and moderate permeability in Caco-2 assays (Papp = 8.7 × 10^-6 cm/s), indicating good drug-like characteristics for further derivatization. However, the nitro group was noted to potentially contribute to toxicity concerns that require careful evaluation in future development.

Current research directions include exploring the compound's utility in PROTAC (proteolysis targeting chimera) development, as its structure allows for efficient linker attachment while maintaining target binding affinity. Preliminary results presented at the 2023 American Chemical Society meeting showed promising degradation efficiency (DC50 < 100 nM) for several oncogenic targets when incorporated into PROTAC designs.

In conclusion, methyl (2R)-2-[(2-chloro-5-nitro-pyrimidin-4-yl)-isopropyl-amino]butanoate represents a versatile intermediate with growing importance in medicinal chemistry. Its applications span from traditional small molecule inhibitors to emerging modalities like PROTACs. Continued research is expected to further elucidate its full potential and address current limitations related to selectivity and toxicity profiles.